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Compound of Interest

Compound Name: Tellurium-125

Cat. No.: B080016

An In-depth Technical Guide to the Core Atomic and Nuclear Properties of Tellurium-125
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental atomic and
nuclear properties of the stable isotope Tellurium-125 (12°Te). The information is curated for
professionals in research, science, and drug development who may utilize this isotope in their
work, particularly in applications such as Nuclear Magnetic Resonance (NMR) spectroscopy
and as a tracer in various studies.

Electron Configuration and Basic Atomic Properties

Tellurium (Te), with the atomic number 52, is a metalloid belonging to Group 16 of the periodic
table.[1][2] Its electron configuration determines its chemical behavior and bonding
characteristics.

The ground state electron configuration of a neutral tellurium atom is [Kr] 4d° 5s2 5p4.[1][3][4]
The outermost six electrons in the 5s and 5p orbitals are its valence electrons, which are
primarily involved in chemical reactions. Tellurium typically exhibits oxidation states of -2, +2,
+4, and +6, with +4 being the most common.[2][3]
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Tellurium-125 is a stable, naturally occurring isotope of tellurium.[1] It is one of eight natural

isotopes of the element.[5][6] A summary of its key atomic and nuclear properties is presented

in the table below.

Property Value
General Properties

Symbol 125Tg
Atomic Number (2) 52[5]
Mass Number (A) 125[5]
Neutron Number (N) 73[5]

Isotopic Properties

Atomic Mass

124.9044307 u[5]

Natural Abundance

7.07%][5][7]

Half-life

Stable[5][8]

Nuclear Properties

Nuclear Spin (1)

172[5][7][°]

Magnetic Dipole Moment (u)

-0.8850(1) UN[10]

Quadrupole Moment

0 barn[5]

Gyromagnetic Ratio (y)

-8.5108404 x 107 rad T~ s1[7]

g-factor

-1.7770102[5]

NMR Properties

Resonance Frequency

157.984 MHz (at 11.744 T)[11]

Reference Compound

Me2Te (Dimethyl telluride)[9][11]

Experimental Protocols: Determination of Nuclear

Properties
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The nuclear properties of 125Te, particularly its nuclear spin and magnetic moment, are primarily
determined using Nuclear Magnetic Resonance (NMR) spectroscopy.[12] Solid-state 12°Te
NMR is also a valuable technique for studying inorganic compounds containing tellurium.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that exploits the magnetic properties of
atomic nuclei.[14] For a nucleus to be NMR-active, it must have a non-zero nuclear spin, which
is true for 12°Te with its spin of 1/2.[9][14]

Methodology for 12°Te NMR:

o Sample Preparation: The tellurium-containing compound of interest is dissolved in a suitable
deuterated solvent. For solid-state NMR, the powdered sample is packed into a rotor.[13][15]

 Instrumentation: The sample is placed in a high-field superconducting magnet of an NMR
spectrometer.[14] For solid-state experiments, magic angle spinning (MAS) techniques may
be employed to average out anisotropic interactions and obtain sharper signals.[13]

o Data Acquisition: The sample is irradiated with radiofrequency pulses. The nuclei absorb
energy and are excited to a higher energy spin state. When they relax back to the lower
state, they emit a signal that is detected by the spectrometer. For 12°Te, specific pulse
sequences like the Carr-Purcell-Meiboom-Gill (CPMG) sequence can be used to enhance
signal acquisition, especially in solid-state NMR.[16]

o Data Processing and Analysis: The detected signal (a free induction decay, FID) is converted
into a spectrum using a Fourier transform. The resulting spectrum shows peaks at different
chemical shifts, which are characteristic of the chemical environment of the 12°Te nuclei in
the molecule.[11] The reference standard for 12°Te chemical shifts is typically dimethyl
telluride (MezTe).[11]

The precise measurement of the resonance frequency of 12°Te in a known magnetic field allows
for the calculation of its gyromagnetic ratio and, subsequently, its magnetic dipole moment.[17]

Below is a generalized workflow for an NMR experiment.
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A generalized workflow for a Nuclear Magnetic Resonance (NMR) experiment.

Applications in Drug Development and Research

While tellurium compounds can be toxic, they also possess therapeutic properties that are
being explored in medicine and drug development.[18][19] Organotellurium compounds have
shown promise as antioxidants and enzyme inhibitors.[19][20] The stable isotope 2°Te is
crucial for characterizing these compounds using NMR spectroscopy, which helps in
understanding their structure, purity, and behavior in biological systems.

Recent research has explored the use of tellurium-containing polymers as drug carriers.[21]
For instance, they have been investigated for their antibacterial properties to eliminate
intratumoral bacteria, potentially leading to synergistic effects in cancer chemotherapy.[21] The
development of such drug delivery systems relies heavily on analytical techniques like 12°Te
NMR for characterization.

Furthermore, tellurium-containing compounds are being investigated for various therapeutic
applications:

e Immunomodulation: The tellurium-based compound AS101 acts as an immunomodulator
with anti-tumor properties.[22]

o Antioxidant Activity: Certain organotellurium compounds exhibit potent antioxidant properties,
with some showing higher glutathione peroxidase-like activity than their selenium analogs.
[20]
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The logical relationship for the application of 12°Te in drug development is illustrated below.
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The role of 12°Te NMR in the drug development pipeline for tellurium-based compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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